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Compound of Interest

Compound Name: N-Acetyl Glyphosate-d3

Cat. No.: B585550 Get Quote

Technical Guide: N-Acetyl Glyphosate-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl Glyphosate-d3, a crucial

internal standard for the quantitative analysis of N-acetylglyphosate, a primary metabolite of the

widely used herbicide, glyphosate. This document collates typical data from certificates of

analysis and outlines detailed experimental protocols for its use in analytical methodologies.

Certificate of Analysis: Representative Data
The following tables summarize the typical physical and chemical properties of N-Acetyl
Glyphosate-d3, as compiled from various suppliers.[1][2][3]
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Parameter Value

Chemical Name
2-[phosphonomethyl-(2,2,2-

trideuterioacetyl)amino]acetic acid[1][2][4]

Synonyms
N-(Acetyl-d3)-N-(phosphonomethyl)glycine, N-

Acetylglyphosate-d3[3]

CAS Number 1346604-36-1[1][2][3][4]

Molecular Formula C₅H₇D₃NO₆P[1][2][3]

Molecular Weight 214.13 g/mol [1][2][3][4]

Product Type Stable Isotope Labelled Metabolite[1]

Physical and Chemical Properties
Parameter Specification

Appearance Off-White Solid[3]

Purity >95% (by HPLC)[1]

Isotopic Purity Typically ≥98%

Storage Conditions 2-8°C, Hygroscopic, Under Inert Atmosphere[3]

Shipping Conditions Ambient[3]

Experimental Protocols
N-Acetyl Glyphosate-d3 is primarily utilized as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods to ensure accurate quantification of N-

acetylglyphosate in complex matrices such as food, environmental, and biological samples.[5]

[6][7]

Sample Preparation: Extraction from Soybean Matrix
(Example)
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This protocol is adapted from methodologies developed for the analysis of polar pesticides in

food matrices.[6][8]

Homogenization: Weigh 10 g of the soybean sample into a centrifuge tube.

Extraction: Add an aqueous extraction solution (e.g., water containing 1% formic acid or a

buffered solution with EDTA).[5][7] The internal standard, N-Acetyl Glyphosate-d3, is

spiked into the sample at this stage to correct for matrix effects and variations during sample

processing.

Shaking & Centrifugation: Vigorously shake or vortex the sample for a specified time,

followed by centrifugation to separate the solid and liquid phases.

Cleanup (SPE): The supernatant is passed through a solid-phase extraction (SPE) cartridge

(e.g., Oasis HLB or a strong anion exchange resin) to remove interfering compounds.[5][6]

Final Extract: The eluate is collected, potentially evaporated, and reconstituted in a suitable

solvent for LC-MS/MS analysis.

LC-MS/MS Analysis without Derivatization
Direct analysis of the highly polar N-acetylglyphosate and its internal standard is challenging.

Specialized chromatographic techniques are often employed.

Chromatography System: A UPLC (Ultra-Performance Liquid Chromatography) system is

commonly used.[8]

Column: A column designed for retaining polar compounds, such as a porous graphitic

carbon (Hypercarb) column or a hydrophilic interaction liquid chromatography (HILIC)

column, is recommended.[7][9]

Mobile Phase: A gradient elution using acidified water and an organic solvent like acetonitrile

is typical. For example:

Mobile Phase A: Water with 1.2% Formic Acid[7]

Mobile Phase B: Acetonitrile with 0.5% Formic Acid[7]
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Mass Spectrometry: A tandem quadrupole mass spectrometer operating in negative

electrospray ionization (ESI-) mode is used for detection.

MRM Transitions: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions are monitored for both the analyte (N-acetylglyphosate)

and the internal standard (N-Acetyl Glyphosate-d3).

Application Workflow
N-Acetyl Glyphosate-d3 is indispensable for the "isotope dilution" method, a gold standard in

quantitative analysis. The workflow below illustrates its role in a typical analytical procedure.
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Caption: Workflow for quantitative analysis using N-Acetyl Glyphosate-d3 as an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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